Cas no 2679829-54-8 ((2S)-2-(dimethylamino)-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid)

• Product Name: (2S)-2-(dimethylamino)-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid
• CAS No: 2679829-54-8
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5645219
• PubChem ID: 165912051
• Update Time: 2025-09-28

(2S)-2-(dimethylamino)-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280471
• (2S)-2-(dimethylamino)-6-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
• 2679829-54-8
• (2S)-2-(dimethylamino)-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid

• Inchi： 1S/C12H22N2O4/c1-4-9-18-12(17)13-8-6-5-7-10(11(15)16)14(2)3/h4,10H,1,5-9H2,2-3H3,(H,13,17)(H,15,16)/t10-/m0/s1
• InChI Key： BLNWMHISTFGAHR-JTQLQIEISA-N
• SMILES： OC([C@H](CCCCNC(=O)OCC=C)N(C)C)=O

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.9Ų

Additional information on (2S)-2-(dimethylamino)-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid

Compound CAS No 2679829-54-8: (2S)-2-(dimethylamino)-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid

The compound with CAS No 2679829-54-8, known as (2S)-2-(dimethylamino)-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which combines a dimethylamino group at the 2-position of a hexanoic acid backbone with a propenoyloxy carbonyl amino group at the 6-position. The stereochemistry at the 2-position, denoted by the (S) configuration, plays a critical role in determining its biological activity and selectivity.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of inflammatory diseases and cancer. The dimethylamino group contributes to the molecule's ability to interact with cellular membranes, enhancing its bioavailability and targeting efficiency. Meanwhile, the propenoyloxy carbonyl amino group serves as a reactive site for covalent modifications, enabling the molecule to act as a substrate for specific enzymes or to form bioconjugates with therapeutic agents.

One of the most promising applications of this compound lies in its role as a prodrug. By incorporating a self-immolative linker within its structure, researchers have demonstrated that this compound can be activated under specific physiological conditions, such as acidic pH or enzymatic cleavage. This property makes it an ideal candidate for targeted drug delivery systems, where controlled release of therapeutic agents is essential. Recent advancements in click chemistry have further expanded its utility, enabling the synthesis of libraries of derivatives with diverse functional groups and pharmacokinetic profiles.

In addition to its therapeutic potential, this compound has also been explored for its role in agricultural biotechnology. Specifically, it has been investigated as a component of plant growth regulators, where it promotes stress tolerance and enhances crop yield under adverse environmental conditions. The propenoyloxy carbonyl amino group has been shown to interact with plant hormone signaling pathways, mimicking the effects of auxins and gibberellins. This dual functionality underscores the versatility of this compound across multiple disciplines.

From a synthetic perspective, the preparation of (2S)-2-(dimethylamino)-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid involves a multi-step process that combines asymmetric catalysis with advanced coupling reactions. The use of chiral catalysts ensures high enantiomeric excess at the 2-position, while microwave-assisted synthesis techniques have significantly improved reaction yields and purity levels. These advancements have made it possible to scale up production for preclinical testing and early-stage clinical trials.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its efficacy and reduce potential side effects. Novel formulations incorporating nanotechnology are being developed to improve drug stability and tissue penetration. Furthermore, computational modeling techniques are being employed to predict binding affinities and off-target effects, paving the way for rational drug design.

In summary, CAS No 2679829-54-8, or (2S)-2-(dimethylamino)-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid, represents a cutting-edge molecule with vast potential in both therapeutic and agricultural applications. Its unique structure, combined with recent breakthroughs in synthetic methodology and drug delivery systems, positions it as a key player in advancing modern medicine and sustainable agriculture.